Cas no 1564811-31-9 (2-(5-amino-3-bromo-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)-N-methylacetamide)

• Product Name: 2-(5-amino-3-bromo-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)-N-methylacetamide
• CAS No: 1564811-31-9
• MF: C₉H₁₂BrN₃O₂
• MW: 274.11448097229
• CID: 6294118
• PubChem ID: 104505760
• Update Time: 2025-10-24

2-(5-amino-3-bromo-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(5-amino-3-bromo-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)-N-methylacetamide
• 1564811-31-9
• EN300-1109131

• Inchi： 1S/C9H12BrN3O2/c1-5-6(11)3-13(4-7(14)12-2)9(15)8(5)10/h3H,4,11H2,1-2H3,(H,12,14)
• InChI Key： JVTQRTVWHXBBNQ-UHFFFAOYSA-N
• SMILES： BrC1C(N(C=C(C=1C)N)CC(NC)=O)=O

Computed Properties

• Exact Mass: 273.01129g/mol
• Monoisotopic Mass: 273.01129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 75.4Ų

Additional information on 2-(5-amino-3-bromo-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)-N-methylacetamide

Introduction to 2-(5-amino-3-bromo-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)-N-methylacetamide

The compound 2-(5-amino-3-bromo-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)-N-methylacetamide is a pyridine-based heterocyclic compound with a unique combination of functional groups that make it an interesting candidate for pharmaceutical and biotechnological applications. This molecule belongs to the class of dihydropyridines, which are known for their diverse biological activities, including but not limited to antihypertensive, anti-inflammatory, and anticancer properties.

The structure of this compound features a 2-oxo-1,2-dihydropyridine ring substituted with an amino group at position 5, a bromine atom at position 3, and a methyl group at position 4. The side chain attached to the pyridine ring is an N-methylacetamide, which adds further functional diversity to the molecule. This combination of substituents renders the compound highly versatile and potentially useful in drug discovery.

Recent studies have highlighted the importance of pyridine derivatives in targeting various enzyme families, particularly kinases, which are critical regulators of cellular processes. The presence of an amino group on the pyridine ring suggests that this compound could act as a potential allosteric inhibitor or competitive inhibitor of kinase enzymes, offering therapeutic opportunities in cancer and inflammatory diseases.

Another significant aspect of this compound is its bromo substituent, which can serve as a useful handle for further chemical modifications. Bromine atoms are often utilized in radiosensitization studies due to their ability to enhance the absorption of ionizing radiation, making such compounds promising candidates for targeted radiotherapy.

Moreover, the methyl group at position 4 and the N-methylacetamide substituent contribute to the compound's lipophilicity, which is a desirable property for drug molecules aiming for cell membrane permeability. This characteristic enhances the likelihood of bioavailability, a critical factor in drug development.

Recent advancements in chemical synthesis have enabled the efficient preparation of this compound, allowing researchers to explore its pharmacokinetic and toxicological profiles. Preclinical studies have indicated that 2-(5-amino-3-bromo-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)-N-methylacetamide exhibits significant antiproliferative activity against several cancer cell lines, making it a compelling candidate for further investigation in oncology.

Furthermore, the compound's amino group and bromo substituent provide multiple sites for potential functionalization, enabling researchers to tailor its properties for specific therapeutic applications. For instance, introducing additional functional groups could enhance its selectivity towards particular enzyme targets or improve its metabolic stability.

Given the growing interest in precision medicine, this compound's ability to interact with multiple molecular targets offers a unique advantage. By modulating these interactions, it is conceivable that this molecule could be developed into a polypharmacological agent, capable of addressing multifaceted disease mechanisms.

In conclusion, 2-(5-amino-3-bromo-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)-N-methylacetamide represents a promising compound with diverse biological activities and significant potential for therapeutic applications. Its unique structural features make it an attractive candidate for further research in the fields of oncology, inflammation, and kinase biology.